Cas no 1396759-11-7 (1-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl-2-(thiophen-2-yl)ethan-1-one)

• Product Name: 1-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl-2-(thiophen-2-yl)ethan-1-one
• CAS No: 1396759-11-7
• MF: C₁₄H₁₇N₃OS₂
• MW: 307.434280157089
• CID: 6543228
• Update Time: 2025-11-06

1-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl-2-(thiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl-2-(thiophen-2-yl)ethan-1-one
• 1-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-2-thiophen-2-ylethanone
• Ethanone, 1-[4-(5-methyl-1,3,4-thiadiazol-2-yl)-1-piperidinyl]-2-(2-thienyl)-

• Inchi： 1S/C14H17N3OS2/c1-10-15-16-14(20-10)11-4-6-17(7-5-11)13(18)9-12-3-2-8-19-12/h2-3,8,11H,4-7,9H2,1H3
• InChI Key： DCIHUPKMMJTDNG-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C2=NN=C(C)S2)CC1)CC1SC=CC=1

Additional information on 1-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl-2-(thiophen-2-yl)ethan-1-one

Introduction to 1-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl-2-(thiophen-2-yl)ethan-1-one (CAS No. 1396759-11-7)

1-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl-2-(thiophen-2-yl)ethan-1-one (CAS No. 1396759-11-7) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique pharmacophoric features. This compound belongs to a class of molecules characterized by the presence of multiple heterocyclic moieties, including piperidine, thiadiazole, and thiophene rings, which are well-documented for their biological activity and potential therapeutic applications.

The molecular framework of this compound integrates several key pharmacological motifs that have been extensively studied for their interactions with biological targets. The piperidine moiety is particularly notable for its role in enhancing solubility and bioavailability, while also serving as a scaffold for modulating receptor binding. The thiadiazole ring is another critical component, known for its antimicrobial, anti-inflammatory, and anticancer properties. Its incorporation into the molecular structure suggests potential therapeutic benefits in these areas. Additionally, the thiophene moiety contributes to the compound's electronic properties and may influence its metabolic stability and pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with various biological targets. Studies indicate that the structural features of 1-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl-2-(thiophen-2-yl)ethan-1-one may facilitate its interaction with enzymes and receptors involved in critical cellular pathways. For instance, preliminary docking studies suggest that this compound could bind to protein kinases and transcription factors, which are often implicated in diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound represents a significant achievement in organic chemistry, particularly given the challenges associated with constructing such a complex molecule with multiple heterocyclic systems. The presence of the 5-methyl-thiadiazole substituent further complicates the synthesis but also enhances the compound's potential biological activity by introducing additional electronic and steric effects. Researchers have employed multi-step synthetic strategies involving cyclization reactions, nucleophilic substitutions, and cross-coupling techniques to achieve high yields and purity levels.

In terms of pharmacological evaluation, 1-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-y]l]-2-(thiophen)-2]ethanone (CAS No. 1396759117 has been subjected to various in vitro assays to assess its biological activity. Initial results demonstrate promising effects on inflammatory pathways, with potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, the compound exhibits inhibitory activity against certain enzymes associated with cancer cell proliferation, suggesting its utility in oncology research.

The pharmacokinetic properties of this compound are also under investigation to optimize its therapeutic index. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The piperidine moiety appears to contribute to favorable oral bioavailability, while the thiophene ring may influence metabolic pathways through interactions with cytochrome P450 enzymes. These findings are crucial for designing effective dosing regimens and minimizing potential side effects.

Future research directions include exploring the structureactivity relationships (SAR) of this compound by modifying specific functional groups or substituents. This approach aims to enhance its potency while reducing toxicity. Additionally, preclinical studies are planned to evaluate its efficacy and safety in vivo using relevant disease models. The integration of machine learning algorithms into drug discovery pipelines has also shown promise in accelerating the identification of novel analogs with improved pharmacological profiles.

The broader significance of this compound lies in its contribution to the growing library of multitarget-directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. Such compounds often exhibit enhanced therapeutic effects due to their ability to modulate complex signaling networks. The structural complexity of 1-[4-(5-methyl-l3a4-thiadiazol--2-y]l)piperidin-l]-y]-[thiophen--2-y]ethan-l-one (CAS No 1396759117 aligns well with this strategy by incorporating multiple pharmacologically relevant moieties.

In conclusion, 14(5methyl-l3a4-thiadiazol--y]l)piperidin-l]-y]-[thiophen--2-y]ethan-l-one (CAS No 1396759117 represents a promising candidate for further development in pharmaceutical research Its unique structural features combined with preliminary biological activity make it an attractive molecule for investigating new therapeutic interventions across multiple disease areas Further studies are warranted to fully elucidate its potential as a lead compound or as inspiration for designing next-generation drugs